5-(5-fluoro-2-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-(5-fluoro-2-methoxyphenyl)-1-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H11FN2O3/c1-15-10(6-9(14-15)12(16)17)8-5-7(13)3-4-11(8)18-2/h3-6H,1-2H3,(H,16,17)
• InChI Key: YOJXJAYGMZXGQU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C12H11FN2O3
• Molecular Weight: 250.23 g/mol

Description

The compound “5-(5-fluoro-2-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a methyl group at the 1-position and a carboxylic acid group at the 3-position. The 5-position of the pyrazole is connected to a phenyl ring, which is further substituted with a fluoro group at the 5-position and a methoxy group at the 2-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and phenyl rings, the carboxylic acid group, and the various substituents. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography could be used to analyze the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carboxylic acid group could undergo reactions such as esterification or amide formation. The fluoro group on the phenyl ring could potentially be displaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group and the nonpolar phenyl ring could impact its solubility. The exact properties would need to be determined experimentally.

Scientific Research Applications

• Organic Synthesis : This compound is used in organic synthesis, particularly in cross-coupling reactions. It’s typically supplied as a white to pale brown crystalline powder.

• Friedel-Crafts Alkylation of Hydronaphthalenes : This compound can be used as a reactant in Friedel-Crafts alkylation of hydronaphthalenes. This is a type of electrophilic aromatic substitution reaction where an alkyl group is introduced into an aromatic system.

• Suzuki-Miyaura Cross-Coupling Reactions : This compound can be used in Suzuki-Miyaura cross-coupling reactions. This is a type of palladium-catalyzed cross-coupling reaction used to synthesize carbon-carbon bonds.

• Synthesis of 9,10-Diarylanthracenes : This compound can be used in the synthesis of 9,10-diarylanthracenes. These are used as molecular switches.

• Cross-Coupling with Carbazolyl or Aryl Halides : This compound can be used in cross-coupling reactions with carbazolyl or aryl halides.

• Organic Synthesis : This compound is used in organic synthesis, particularly in cross-coupling reactions. It’s typically supplied as a white to pale brown crystalline powder.

• Friedel-Crafts Alkylation of Hydronaphthalenes : This compound can be used as a reactant in Friedel-Crafts alkylation of hydronaphthalenes. This is a type of electrophilic aromatic substitution reaction where an alkyl group is introduced into an aromatic system.

• Suzuki-Miyaura Cross-Coupling Reactions : This compound can be used in Suzuki-Miyaura cross-coupling reactions. This is a type of palladium-catalyzed cross-coupling reaction used to synthesize carbon-carbon bonds.

• Synthesis of 9,10-Diarylanthracenes : This compound can be used in the synthesis of 9,10-diarylanthracenes. These are used as molecular switches.

• Cross-Coupling with Carbazolyl or Aryl Halides : This compound can be used in cross-coupling reactions with carbazolyl or aryl halides.

Safety And Hazards

As with any chemical, handling this compound would require appropriate safety precautions. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising biological activity, it could be further developed and studied as a potential pharmaceutical.